2-Bromo-4-iodo-3-(trifluoromethyl)pyridine
Overview
Description
2-Bromo-4-iodo-3-(trifluoromethyl)pyridine is a chemical compound with the following structural formula: . It belongs to the class of trifluoromethylpyridines (TFMPs), which have gained prominence in both agrochemical and pharmaceutical applications .
Synthesis Analysis
The synthesis of 2-Bromo-4-iodo-3-(trifluoromethyl)pyridine involves several steps. One notable method includes regioselective deprotonation at C-3 using LDA (lithium diisopropylamide) followed by trapping with carbon dioxide, resulting in the corresponding nicotinic acid derivative .
Molecular Structure Analysis
The compound’s molecular formula is C₆H₃BrF₃N , and its molecular weight is approximately 225.99 g/mol . The presence of bromine, iodine, and trifluoromethyl groups imparts unique properties to its structure .
Chemical Reactions Analysis
2-Bromo-4-iodo-3-(trifluoromethyl)pyridine can participate in various chemical reactions. For instance, it serves as a reactant in the preparation of aminopyridines through amination reactions. Additionally, it acts as a catalytic ligand for the regioselective preparation of tetramethylbiphenyls via aerobic oxidative coupling of xylene catalyzed by palladium .
Mechanism of Action
The specific mechanism of action for this compound depends on its intended application. In the context of agrochemicals, derivatives of 2-Bromo-4-iodo-3-(trifluoromethyl)pyridine are primarily used for crop protection. The unique combination of the fluorine atom’s physicochemical properties and the pyridine moiety contributes to their biological activities. For example, fluazifop-butyl, an early TFMP derivative, was introduced to the agrochemical market, and subsequent TFMP-containing agrochemicals have acquired ISO common names. These compounds play a crucial role in safeguarding crops from pests .
properties
IUPAC Name |
2-bromo-4-iodo-3-(trifluoromethyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrF3IN/c7-5-4(6(8,9)10)3(11)1-2-12-5/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDCYMLPNIVSUJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1I)C(F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrF3IN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.89 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-iodo-3-(trifluoromethyl)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(2-chloro-4-methylphenyl)methyl]cyclopropanamine](/img/structure/B1411996.png)
![[3-Fluoro-5-(propan-2-yloxy)phenyl]methanol](/img/structure/B1411998.png)
